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Get Quote

The following table summarizes the key specifications for HEPPS (also known as EPPS) based on the

information obtained:

Specification Details

IUPAC Name 4-(2-Hydroxyethyl)piperazine-1-propanesulfonic acid [1]

Alternate Names EPPS; N-(2-Hydroxyethyl)piperazine-N′-(3-propanesulfonic acid) [2] [1]

CAS Number 16052-06-5 [2] [1] [3]

Molecular Formula C₉H₂₀N₂O₄S [2] [1]

Molecular Weight 252.33 g/mol [2] [1] [3]

Appearance White to off-white solid [2]

Purity ≥98% [1]

Useful pH Range 7.3 - 8.7 [2] [1] [3]

pKa (at 25°C) 8.0 [1]
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HEPPS is a zwitterionic Good's buffer commonly used in biological and biochemical research for its ability

to maintain a stable pH environment [1] [3]. Its key applications include:

Protein Research: Used in protein purification, biochemical assays, and protein analysis techniques
like SDS-PAGE [1]. It is particularly useful for protein transfection and delivery into mammalian

cells [3].
Cell Culture: Employed in the preparation of cell culture media to maintain a consistent pH, which is

essential for cell viability and growth [1] [3].
Molecular Biology: Utilized in various techniques, including nucleic acid purification and PCR [1].

Neuroscience Research: Studies have shown that HEPPS can orally active and penetrate the
blood-brain barrier. It has been found to reduce amyloid-β (Aβ) aggregates, rescue memory deficits,

and improve cognitive function in mouse models of Alzheimer's disease [2].

Handling and Storage

Storage Conditions: The solid powder is typically stored at room temperature, while prepared

solutions may have varying storage recommendations [2].
Solubility: Highly soluble in water (233.33 mg/mL, which is 924.70 mM) [2].

Preparation: A 0.2 M, pH 8.0 solution is commonly available and can be prepared by dissolving
HEPPS in water and adjusting the pH with sodium hydroxide [3].

Experimental Workflow for Buffer Preparation

While detailed protocols for specific experiments are limited in the search results, the general workflow for

preparing a standard HEPPS buffer solution is outlined below. The following diagram illustrates the key

steps:
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Start Buffer Preparation

Weigh HEPPS powder

Dissolve in distilled water

Adjust pH with NaOH

Bring to final volume

Sterile filtration
(0.22 µm)

Quality Control Check

Ready-to-use Buffer

Click to download full resolution via product page

Important Considerations for Researchers
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Quality Verification: It is crucial to confirm the specifications, especially purity and pH, upon receipt

of the reagent, as these can vary by supplier and lot. Always refer to the Certificate of Analysis (CoA)
provided by the manufacturer for lot-specific data [1].

Protocol Adaptation: The provided information is foundational. You will need to adapt buffer
concentration, incubation times, and other parameters based on your specific experimental system.

Intended Use: HEPPS is labeled "For research use only" and is not intended for diagnostic or
therapeutic applications [2] [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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